1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine

• IUPAC Name: 1-[2-chloro-4-(2,2,2-trifluoroethoxy)phenyl]ethanamine
• InChI: InChI=1S/C10H11ClF3NO/c1-6(15)8-3-2-7(4-9(8)11)16-5-10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key: CUHNOSMYLGVPAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)OCC(F)(F)F)Cl)N
• Molecular Formula: C10H11ClF3NO
• Molecular Weight: 253.65 g/mol

Description

1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine, also known as 1-chloro-2-(2,2,2-trifluoroethoxy)benzeneethanamine, is a volatile, colorless liquid with a pungent odor. It is used as a reagent in organic synthesis and has applications in pharmaceuticals, agrochemicals, and other industrial processes. It is also used in the manufacture of pesticides and herbicides. The compound has a low vapor pressure and is highly soluble in organic solvents.

Mechanism of Action

The mechanism of action of 1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine is not fully understood. However, it is believed to act as a catalyst for certain types of reactions, such as the formation of polymers and the study of the structure and properties of polymers. It may also act as an inhibitor of certain enzymes, such as proteases and lipases.
Biochemical and Physiological Effects
1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of proteases and lipases, which are enzymes involved in the breakdown of proteins and lipids. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates. In addition, it has been shown to increase the activity of certain enzymes involved in the synthesis of fatty acids and cholesterol.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine in laboratory experiments include its low toxicity, its low vapor pressure, and its high solubility in organic solvents. It is also relatively inexpensive and easy to obtain. The major limitation of using this compound in laboratory experiments is its volatility, which can lead to contamination of the laboratory environment.

Future Directions

For research involving 1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine include further study of its biochemical and physiological effects, as well as its potential applications in the synthesis of polymers and other materials. In addition, further research could focus on the development of more efficient and cost-effective synthesis methods. Finally, further research could focus on the development of new applications for this compound, such as its use in the synthesis of pharmaceuticals and agrochemicals.

Scientific Research Applications

1-[2-Chloro-4-(2,2,2-trifluoroethoxy)-phenyl]-ethylamine has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, in the synthesis of pharmaceuticals, agrochemicals, and other industrial processes. It is also used in the manufacture of pesticides and herbicides. In addition, it has been used in the synthesis of polymers and in the study of the structure and properties of polymers. It has also been used in the study of the structure and properties of proteins, lipids, and carbohydrates.